Cas no 77118-87-7 (Benzenemethanol, a-2-propen-1-yl-, (aS)-)
77118-87-7 structure
Product Name:Benzenemethanol, a-2-propen-1-yl-, (aS)-
CAS No:77118-87-7
MF:C10H12O
MW:148.201683044434
CID:548908
PubChem ID:6993460
Update Time:2025-04-19
Benzenemethanol, a-2-propen-1-yl-, (aS)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-2-propen-1-yl-, (aS)-
- (S)-1-PHENYL-BUT-3-EN-1-OL
- (-)-(1S)-1-phenyl-3-buten-3-ol
- (-)-(S)-1-phenyl-3-buten-1-ol
- (S)-(-)-1-phenylbut-3-en-1-ol
- (S)-4-hydroxy-4-phenyl-1-butene
- Benzenemethanol,a-2-propen-1-yl-,(aS)
- MDC544S5M7
- (alphaS)-alpha-2-Propen-1-ylbenzenemethanol
- (S)-alpha-(2-Propenyl)benzenemethanol
- RGKVZBXSJFAZRE-JTQLQIEISA-N
- (S)-1-phenylbut-3-en-1-ol
- AKOS006291591
- (S)-1-phenyl-3-buten-1-ol
- 77118-87-7
- Benzenemethanol, alpha-2-propen-1-yl-, (alphaS)-
- (S)-(-)-1-Phenyl-3-buten-1-ol
- 1-Phenylbut-3-en-1-ol, (1S)-
- DTXSID40426361
- (1S)-1-phenylbut-3-en-1-ol
- SCHEMBL5733567
- (s)-4-phenyl-1-buten-4-ol
- Benzenemethanol, alpha-2-propenyl-, (S)-
- (R,S)-1-Phenyl-but-3-en-1-ol
-
- MDL： MFCD09032484
- Inchi： 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h2-5,7-8,10-11H,1,6H2/t10-/m0/s1
- InChI Key： RGKVZBXSJFAZRE-JTQLQIEISA-N
- SMILES： O[C@@H](CC=C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 148.08900
- Monoisotopic Mass: 148.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23000
- LogP: 2.29610
Benzenemethanol, a-2-propen-1-yl-, (aS)- Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzenemethanol, a-2-propen-1-yl-, (aS)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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